4-(4-methoxyphenyl)-N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]phthalazin-1-amine

• Molecular Formula: C29H23N5O2
• Molecular Weight: 473.5 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-N-[1-(2-methoxyphenyl)benzimidazol-5-yl]phthalazin-1-amine
• InChI: InChI=1S/C29H23N5O2/c1-35-21-14-11-19(12-15-21)28-22-7-3-4-8-23(22)29(33-32-28)31-20-13-16-25-24(17-20)30-18-34(25)26-9-5-6-10-27(26)36-2/h3-18H,1-2H3,(H,31,33)
• InChI Key: HPLGCZDMIZBOPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC5=C(C=C4)N(C=N5)C6=CC=CC=C6OC

Description

The compound 4-(4-methoxyphenyl)-N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]phthalazin-1-amine features a phthalazin-1-amine core linked to a benzimidazole moiety via an amine bridge. Key structural attributes include:

• Phthalazine core: A nitrogen-containing heterocycle known for its role in anticancer agents .
• Benzimidazole substituent: A 1-(2-methoxyphenyl)-1H-benzimidazol-5-yl group, which contributes to aromatic stacking and receptor binding .
• Methoxy substituents: A 4-methoxyphenyl group on the phthalazine and a 2-methoxyphenyl group on the benzimidazole, enhancing solubility and modulating electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-methoxyphenyl)-N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]phthalazin-1-amine typically involves multi-step organic reactions One common method starts with the preparation of the benzimidazole derivative, which is then coupled with a phthalazine derivative under specific conditions The reaction conditions often include the use of catalysts such as palladium on carbon (Pd/C) and solvents like dimethylformamide (DMF) or dichloromethane (DCM)

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to ensure consistent quality. The use of high-throughput screening methods can also help in identifying the most efficient reaction conditions and catalysts.

Chemical Reactions Analysis

Types of Reactions

4-(4-Methoxyphenyl)-N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]phthalazin-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Reduction reactions can be carried out using hydrogen gas (H₂) in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: KMnO₄ in acidic or basic medium.

Reduction: H₂ gas with Pd/C catalyst.

Substitution: Alkyl halides or aryl halides in the presence of a base like sodium hydride (NaH).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, 4-(4-methoxyphenyl)-N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]phthalazin-1-amine is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition or receptor binding, making it a candidate for drug development.

Medicine

In medicine, this compound is investigated for its potential therapeutic effects. It may act as an anti-inflammatory, anticancer, or antimicrobial agent, depending on its interaction with biological targets.

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-(4-methoxyphenyl)-N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]phthalazin-1-amine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or DNA. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist. The pathways involved in these interactions are often studied using techniques like molecular docking and biochemical assays.

Comparison with Similar Compounds

Structural and Functional Analogues

The table below compares the target compound with structurally similar molecules:

Compound Name	Core Structure	Substituents	Biological Activity	Reference
Target Compound	Phthalazin-1-amine + Benzimidazole	4-Methoxyphenyl (phthalazine); 2-Methoxyphenyl (benzimidazole)	Anticancer (inferred)
3e (4-(4-Chlorophenyl)-N-(4-[5-(4-methoxyphenyl)pyrazol-3-yl]phenyl)phthalazin-1-amine)	Phthalazin-1-amine	4-Chlorophenyl (phthalazine); pyrazolylphenyl	Cytotoxic (IC₅₀ = 1.2–3.8 μM)
15 (4-(Bromomethyl)-N-(4-chlorophenyl)phthalazin-1-amine)	Phthalazin-1-amine	Bromomethyl (position 4); 4-chlorophenyl	Intermediate for anticancer agents
N-(4-Methoxybenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine	Benzimidazole	4-Methoxybenzyl; 1,2-dimethyl	Structural analog (receptor binding)
1-[(4-Methoxyphenyl)methyl]-1H-benzimidazol-5-amine trihydrochloride	Benzimidazole	4-Methoxyphenylmethyl	Not specified

Key Findings from Comparative Analysis

Core Structure Influence :

• Phthalazine derivatives (e.g., 3e , 15 ) demonstrate cytotoxicity, likely due to DNA intercalation or kinase inhibition . The target compound’s phthalazine core may confer similar mechanisms.
• Benzimidazole derivatives (e.g., ) often target enzymes like topoisomerases or receptors such as 5-HT₁A, suggesting dual mechanisms for the target compound .

Substituent Effects: Methoxy vs. Chloro: Methoxy groups enhance solubility and reduce toxicity compared to chloro substituents (e.g., 3e’s 4-chlorophenyl vs. target’s 4-methoxyphenyl) . However, chloro groups may increase potency due to electron-withdrawing effects . Benzimidazole vs.

Synthetic Pathways :

• Phthalazin-1-amine derivatives are typically synthesized via bromination (e.g., 15 using NBS) or nucleophilic substitution (e.g., 3e ) .
• Benzimidazole moieties are constructed via alkylation or condensation reactions, as seen in and .

Research Implications

• Anticancer Potential: The combination of phthalazine and benzimidazole in the target compound may synergize mechanisms seen in standalone derivatives, such as DNA damage and enzyme inhibition.
• ADMET Considerations : Methoxy groups likely improve pharmacokinetics (e.g., oral bioavailability) compared to halogenated analogs .

Biological Activity

The compound 4-(4-methoxyphenyl)-N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]phthalazin-1-amine is a member of the phthalazinamine class, which has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews its biological activity based on diverse sources, including case studies, research findings, and data tables.

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzimidazole derivatives, including the compound . Research indicates that compounds with similar structures exhibit significant cytotoxicity against various cancer cell lines. For instance, derivatives have been shown to induce apoptosis in K562 leukemia cells through caspase activation and modulation of BAX and BAD gene expressions .

Table 1: Cytotoxicity of Related Compounds

Compound Name	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	K562	10	Apoptosis induction via caspase activation
Compound B	HeLa	15	Inhibition of cell proliferation
Compound C	MCF7	12	Modulation of BAX/BAD expression

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Kinases : Similar compounds have been shown to inhibit kinases involved in cancer progression.
• Apoptosis Induction : Activation of apoptotic pathways through caspase enzymes.
• P-glycoprotein Modulation : Studies suggest that certain benzimidazole derivatives can influence P-glycoprotein activity, affecting drug resistance in cancer cells .

Case Study 1: K562 Cell Line

A study investigated the effects of benzimidazole derivatives on K562S (sensitive) and K562R (resistant) cell lines. The results demonstrated that the compounds induced significant cytotoxic effects, with IC50 values indicating potent activity against both cell types. Flow cytometry analysis confirmed increased apoptosis markers in treated cells .

Case Study 2: Molecular Docking Studies

Molecular docking studies revealed a strong binding affinity of the compound to BCR-ABL protein, a significant target in chronic myeloid leukemia (CML). The docking scores suggested that structural modifications could enhance binding efficiency and selectivity .